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Compound of Interest

Compound Name: C11-PEG9-alcohol

Cat. No.: B13710176

For Researchers, Scientists, and Drug Development Professionals

Introduction

C11-PEG9-alcohol is a bifunctional linker molecule increasingly utilized in surface modification
for a variety of biomedical and research applications.[1][2] It comprises a C11 alkyl chain that
can form a self-assembled monolayer (SAM) on gold and other noble metal surfaces, and a
hydrophilic nine-unit polyethylene glycol (PEG) spacer terminating in a hydroxyl group.[1][2]
This terminal alcohol provides a versatile handle for the subsequent covalent attachment of
biomolecules, drugs, or other functional moieties.[1] The PEG linker serves to increase the
water solubility of the modified surface and to provide a biocompatible interface that resists
non-specific protein adsorption, a critical feature for biosensors, drug delivery systems, and
biocompatible coatings.

These application notes provide a generalized protocol for the formation of C11-PEG9-alcohol
self-assembled monolayers on gold substrates, along with expected characterization data and
an overview of the experimental workflow.

Data Presentation
Physical and Chemical Properties of C11-PEG9-alcohol
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Property Value Reference
Molecular Formula C27H5609
Molecular Weight 524.7 g/mol
Appearance White to off-white solid or liquid -
Soluble in ethanol, chloroform,
N and other organic solvents.
Solubility ]
The PEG chain enhances
water solubility.
Boiling Point Not available -
Density Not available -

Expected Characterization of C11-PEG9-alcohol Self-
Assembled Monolayers

The following table summarizes typical quantitative data obtained from the characterization of

well-formed PEGylated alkanethiol SAMs on gold surfaces. These values are representative

and may vary depending on the specific experimental conditions and the purity of the reagents.

Characterization

Expected Value

. Parameter Reference
Technique Range
Contact Angle Static Water Contact
. 30° - 50°
Goniometry Angle
X-ray Photoelectron C 1s (C-0) Binding
~286.5 eV
Spectroscopy (XPS) Energy
Ellipsometry Monolayer Thickness 3-5nmm -

Quartz Crystal
Microbalance (QCM)

Adsorbed Mass

(Protein Resistance)

Significantly reduced
protein adsorption

compared to bare gold
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Experimental Protocols

This protocol describes the formation of a self-assembled monolayer of C11-PEG9-alcohol on
a gold-coated substrate. This is a generalized procedure and may require optimization for
specific applications.

Materials and Equipment
e C11-PEG9-alcohol

o Gold-coated substrates (e.g., silicon wafers, glass slides)
e 200-proof ethanol

e Deionized (DI) water

e Clean glass vials or a petri dish

e Tweezers

 Nitrogen gas source

Sonicator

Substrate Preparation

o Clean the gold substrates by sonicating them in ethanol for 15 minutes.
» Rinse the substrates thoroughly with DI water.
e Dry the substrates under a gentle stream of nitrogen gas.

o For optimal results, the gold surface can be further cleaned using a piranha solution (a
mixture of sulfuric acid and hydrogen peroxide). Caution: Piranha solution is extremely
corrosive and must be handled with extreme care in a fume hood with appropriate personal
protective equipment.

Self-Assembled Monolayer (SAM) Formation
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e Prepare a 1 mM solution of C11-PEG9-alcohol in 200-proof ethanol.
¢ Place the cleaned and dried gold substrates in a clean glass vial or petri dish.
o Completely immerse the substrates in the C11-PEG9-alcohol solution.

 Incubate the substrates in the solution for 18-24 hours at room temperature in a covered
container to prevent solvent evaporation and contamination. For some applications, shorter
incubation times may be sufficient.

 After incubation, remove the substrates from the solution using tweezers.

» Rinse the substrates thoroughly with fresh ethanol to remove any non-covalently bound
molecules.

o Dry the functionalized substrates under a gentle stream of nitrogen gas.

» The modified substrates are now ready for characterization or further functionalization.

Mandatory Visualization
Experimental Workflow for Surface Modification and
Analysis

The following diagram illustrates a typical experimental workflow for the surface modification of
a gold substrate with C11-PEG9-alcohol and subsequent analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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